Cas no 102139-12-8 (Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 102139-12-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD18344485
• CID: 4568180
• PubChem ID: 19778898
• Update Time: 2025-10-28

Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate
• CEA13912
• ethyl 1-methyl-1,2,4-triazole-3-carboxylate
• Z2173932659

• MDL： MFCD18344485
• Inchi： 1S/C6H9N3O2/c1-3-11-6(10)5-7-4-9(2)8-5/h4H,3H2,1-2H3
• InChI Key： OTTWHLNWDVJKAB-UHFFFAOYSA-N
• SMILES： O(C(C1N=CN(C)N=1)=O)CC

Computed Properties

• Exact Mass: 155.069477g/mol
• Monoisotopic Mass: 155.069477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.15g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate

Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 102139-12-8): A Comprehensive Overview

Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate, identified by its CAS number 102139-12-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The ethyl ester derivative of 1-methyl-1H-1,2,4-triazole-3-carboxylic acid, it has garnered attention due to its potential applications in drug development and synthetic chemistry.

The 1-methyl-1H-1,2,4-triazole-3-carboxylate moiety is a key feature of this compound, contributing to its unique chemical properties and reactivity. Triazoles are known for their stability and versatility in forming various chemical bonds, making them valuable intermediates in organic synthesis. The presence of the ethyl ester group enhances the compound's solubility and reactivity, facilitating its use in diverse chemical reactions and pharmaceutical applications.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for medicinal purposes. The Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate has been studied for its potential as a precursor in the synthesis of bioactive molecules. Its structural framework allows for modifications that can lead to the development of new drugs targeting various therapeutic areas.

One of the most promising applications of this compound is in the field of antiviral and anticancer research. The triazole ring is known to exhibit inhibitory effects on several viral enzymes and can interfere with cancer cell proliferation by inhibiting key enzymes involved in DNA replication and cell division. Recent studies have shown that derivatives of 1-methyl-1H-1,2,4-triazole-3-carboxylic acid exhibit significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The ethyl ester form may enhance these effects by improving bioavailability and metabolic stability.

The synthesis of Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of 1-methylhydrazine with diethyl oxalate or malonate derivatives under acidic conditions to form the triazole core. Subsequent esterification reactions introduce the ethyl ester group at the 3-position of the triazole ring. These synthetic pathways are well-documented and provide a robust framework for further functionalization.

The chemical properties of Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate make it an attractive candidate for further exploration in drug discovery. Its ability to undergo various chemical transformations allows for the creation of a wide range of derivatives with tailored biological activities. Researchers are particularly interested in modifying the substituents around the triazole ring to enhance potency and selectivity against specific targets.

In conclusion, Ethyl 1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 102139-12-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate in the synthesis of bioactive molecules. Ongoing studies continue to uncover new applications and derivatives that could lead to innovative therapeutic strategies.